Cas no 1803805-49-3 (3,5-Dichloro-4-methylbenzylamine)

• Product Name: 3,5-Dichloro-4-methylbenzylamine
• CAS No: 1803805-49-3
• MF: C₈H₉Cl₂N
• MW: 190.069760084152
• CID: 4705854
• Update Time: 2025-05-25

3,5-Dichloro-4-methylbenzylamine Chemical and Physical Properties

Names and Identifiers

• 3,5-Dichloro-4-methylbenzylamine

• Inchi： 1S/C8H9Cl2N/c1-5-7(9)2-6(4-11)3-8(5)10/h2-3H,4,11H2,1H3
• InChI Key： YZOPMUKZUCONSJ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1C)Cl)CN

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 117
• Topological Polar Surface Area: 26

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 269.3±35.0 °C at 760 mmHg
• Flash Point: 116.6±25.9 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

3,5-Dichloro-4-methylbenzylamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 3,5-Dichloro-4-methylbenzylamine

Recent Advances in the Application of 3,5-Dichloro-4-methylbenzylamine (CAS: 1803805-49-3) in Chemical Biology and Pharmaceutical Research

The compound 3,5-Dichloro-4-methylbenzylamine (CAS: 1803805-49-3) has recently emerged as a promising building block in medicinal chemistry and chemical biology research. This aromatic amine derivative has attracted significant attention due to its unique structural features, which include both electron-withdrawing chlorine substituents and an electron-donating methyl group on the benzene ring. Recent studies have explored its potential as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of enzyme inhibitors and receptor modulators.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 3,5-Dichloro-4-methylbenzylamine in the synthesis of potent histone deacetylase (HDAC) inhibitors. The researchers found that incorporation of this moiety significantly improved the pharmacokinetic properties of the lead compounds, with enhanced blood-brain barrier penetration observed in preclinical models. The CAS number 1803805-49-3 was specifically mentioned as crucial for compound characterization and patent purposes.

In the field of antimicrobial drug development, a recent patent application (WO2023056421) disclosed novel quaternary ammonium compounds derived from 3,5-Dichloro-4-methylbenzylamine that exhibit broad-spectrum activity against drug-resistant bacterial strains. The structural modification at the benzylic position (CAS: 1803805-49-3) was shown to be critical for maintaining antimicrobial efficacy while reducing cytotoxicity against mammalian cells.

Analytical chemistry advancements have also been reported for this compound. A 2024 publication in Analytical and Bioanalytical Chemistry described a novel LC-MS/MS method for the sensitive detection of 3,5-Dichloro-4-methylbenzylamine and its metabolites in biological matrices. This method, which specifically references CAS 1803805-49-3, has important applications in drug metabolism and pharmacokinetic studies for compounds containing this structural motif.

From a synthetic chemistry perspective, recent work has focused on developing more efficient routes to 3,5-Dichloro-4-methylbenzylamine (1803805-49-3). A green chemistry approach published in Organic Process Research & Development achieved a 78% yield improvement over traditional methods by employing biocatalytic reductive amination. This advancement addresses previous challenges in large-scale production of this valuable intermediate.

Looking forward, the unique properties of 3,5-Dichloro-4-methylbenzylamine (CAS: 1803805-49-3) continue to inspire innovative applications across multiple therapeutic areas. Current research directions include its incorporation into PROTAC molecules for targeted protein degradation and as a scaffold for developing novel radiopharmaceuticals. The compound's versatility and the growing body of research surrounding it suggest it will remain an important tool in medicinal chemistry for years to come.